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Abstract
Dasatinib is a potent, orally bioavailable small molecule inhibitor of multiple tyrosine kinases.

[1][2] It is a critical tool in cancer research and drug development, primarily targeting the BCR-

ABL fusion protein and SRC family kinases.[2][3] Proper preparation and storage of dasatinib
stock solutions are paramount to ensure experimental reproducibility and the integrity of

cellular assays. This document provides detailed protocols and application notes for the

preparation, storage, and use of dasatinib in a cell culture setting.

Introduction to Dasatinib
Dasatinib is a second-generation tyrosine kinase inhibitor (TKI) that is significantly more potent

than its predecessor, imatinib.[3][4] Its mechanism of action involves binding to the ATP-binding

site of target kinases, thereby inhibiting their activity and blocking downstream signaling

pathways that regulate cell proliferation, differentiation, and survival.[1][2] In addition to its

primary targets, BCR-ABL and SRC family kinases (SRC, LCK, YES, FYN), dasatinib also

inhibits other kinases such as c-KIT, EPHA2, and PDGFRβ at nanomolar concentrations.[2][3]

This multi-targeted profile makes it a valuable compound for studying various cellular

processes and for the development of therapeutics against cancers like Chronic Myeloid

Leukemia (CML) and Acute Lymphoblastic Leukemia (ALL).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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